![molecular formula C15H15NO2 B2919460 2-methoxy-6-{(E)-[(2-methylphenyl)imino]methyl}phenol CAS No. 1280575-72-5](/img/structure/B2919460.png)
2-methoxy-6-{(E)-[(2-methylphenyl)imino]methyl}phenol
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Overview
Description
“2-methoxy-6-{(E)-[(2-methylphenyl)imino]methyl}phenol” is a chemical compound with the molecular formula C15H15NO2 . It has an average mass of 241.285 Da and a monoisotopic mass of 241.110275 Da . This compound is also known as TIMBD .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 34 bonds. There are 19 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 4 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 ketone (aliphatic), 1 secondary amine (aromatic), and 1 ether (aliphatic) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.29 g/mol . It’s a solid substance . More specific physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Antibacterial and Antioxidant Activities Research has shown that compounds similar to 2-methoxy-6-{(E)-[(2-methylphenyl)imino]methyl}phenol possess significant antibacterial and antioxidant activities. For instance, substituted tridentate salicylaldimines demonstrated strong activities against multi-drug resistance Gram-positive and Gram-negative organisms, alongside potent antioxidant capacities. The methoxy-substituted compounds, in particular, exhibited the highest levels of activity, suggesting the potential of such compounds in medical and pharmaceutical applications (Oloyede-Akinsulere et al., 2018).
Structural and Electronic Properties The structure and electronic properties of compounds closely related to this compound have been extensively studied, demonstrating intriguing characteristics. Crystalline fluoro-functionalized imines, including variants of the subject compound, were synthesized and analyzed, revealing significant intramolecular charge transfer and hyper-conjugation interactions. These interactions contribute to the stability of the molecules and might be critical in applications like Nonlinear Optical (NLO) technologies (Ashfaq et al., 2022).
Anticancer Potential Certain derivatives of this compound have been tested for their anticancer properties. For example, a study on 2-methoxy-4-((4-methoxyphenilimino)-methyl)-phenol compound, a Schiff base compound synthesized from vanillin and p-anisidin, revealed its stability and potential in inhibiting T47D breast cancer cells. This implies that the subject compound and its derivatives could be pivotal in developing new therapeutic agents for cancer treatment (Sukria et al., 2020).
Ligand Modifications and Metallosupramolecular Assembly The this compound ligand has been employed in the synthesis and characterization of coordination compounds, providing insights into π-stacking and hydrogen bonding in metallosupramolecular assembly. These compounds have been explored for their potential applications in various fields, including material science and catalysis (Slater-Parry et al., 2019).
Mechanism of Action
Target of Action
The primary targets of 2-Methoxy-6-{(E)-[(2-Methylphenyl)imino]methyl}phenol are the Estrogen receptor alpha and Estrogen receptor beta . These receptors are nuclear hormone receptors that bind estrogens .
Mode of Action
The compound binds to estrogen receptors with an affinity similar to that of ESR1 . Upon binding, it activates the expression of reporter genes containing estrogen response elements (ERE) in an estrogen-dependent manner .
properties
IUPAC Name |
2-methoxy-6-[(2-methylphenyl)iminomethyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-6-3-4-8-13(11)16-10-12-7-5-9-14(18-2)15(12)17/h3-10,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGMRQNNAHAFJGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=CC2=C(C(=CC=C2)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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